Cas no 88489-86-5 (Benzoic acid, 4-(chlorothio)-, methyl ester)
88489-86-5 structure
Product Name:Benzoic acid, 4-(chlorothio)-, methyl ester
CAS No:88489-86-5
MF:C8H7ClO2S
MW:202.657980203629
CID:630781
PubChem ID:15584701
Update Time:2025-04-19
Benzoic acid, 4-(chlorothio)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(chlorothio)-, methyl ester
- methyl 4-chlorosulfanylbenzoate
- MUCCVPQZMHCDHL-UHFFFAOYSA-N
- 88489-86-5
- DTXSID50575051
- SCHEMBL6305757
- Methyl 4-(chlorosulfanyl)benzoate
- 4-methoxycarbonylphenylsulphenic acid chloride
-
- Inchi: 1S/C8H7ClO2S/c1-11-8(10)6-2-4-7(12-9)5-3-6/h2-5H,1H3
- InChI Key: MUCCVPQZMHCDHL-UHFFFAOYSA-N
- SMILES: ClSC1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 201.9855283g/mol
- Monoisotopic Mass: 201.9855283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 51.6Ų
Benzoic acid, 4-(chlorothio)-, methyl ester Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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